Cas no 1000339-98-9 (4-(Trifluoromethyl)-1H-indazole)

• Product Name: 4-(Trifluoromethyl)-1H-indazole
• CAS No: 1000339-98-9
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD09263211
• CID: 840549
• PubChem ID: 24729335
• Update Time: 2025-04-19

4-(Trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)-1H-indazole
• 4-Trifluromethyl (1H)indazole
• 4-Trifluoromethyl-1H-indazole
• 1H-Indazole, 4-(trifluoromethyl)-
• W-204320
• J-650212
• SCHEMBL20188969
• 4-(trifluoromethyl)1H-indazole
• 1000339-98-9
• CHEMBL4860490
• CS-0033943
• STL556747
• BBL102938
• J-513906
• BDBM50578096
• EN300-25988551
• AKOS006344552
• KCWIWQGNCLKDJZ-UHFFFAOYSA-N
• I10153
• MFCD09263211
• TS-02592
• DTXSID80646703
• DB-058214
• MB07219
• SCHEMBL12683720
• Z1201625043

• MDL： MFCD09263211
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7-5(6)4-12-13-7/h1-4H,(H,12,13)
• InChI Key： KCWIWQGNCLKDJZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC=C2)C=N1

Computed Properties

• Exact Mass: 186.04000
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.58170